Cas no 152450-05-0 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-)

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- structure
152450-05-0 structure
Product name:1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-
CAS No:152450-05-0
MF:C18H18N4S
MW:322.427321910858
CID:1329573

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-
    • Inchi: 1S/C18H18N4S/c1-2-3-11-17-21-22-16(19-20-18(22)23-17)12-14-9-6-8-13-7-4-5-10-15(13)14/h4-10H,2-3,11-12H2,1H3
    • InChI Key: ZOMFGACKUOSHPJ-UHFFFAOYSA-N
    • SMILES: S1C(CCCC)=NN2C(CC3=C4C(C=CC=C4)=CC=C3)=NN=C12

Computed Properties

  • Exact Mass: 322.12544

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • PSA: 43.08
  • pka: 0.44±0.50(Predicted)

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